3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid

Metal–Organic Frameworks Gas Adsorption Light Hydrocarbon Separation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H7N3O3
Molecular Weight 205.17 g/mol
Cat. No. B13279765
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid
Molecular FormulaC9H7N3O3
Molecular Weight205.17 g/mol
Structural Identifiers
SMILESC1=CC(=C(C=C1C(=O)O)O)N2C=NN=C2
InChIInChI=1S/C9H7N3O3/c13-8-3-6(9(14)15)1-2-7(8)12-4-10-11-5-12/h1-5,13H,(H,14,15)
InChIKeyABVBWDGCEALHAQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid – A Bifunctional Triazole–Benzoic Acid Ligand for Advanced MOF Design


3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid (CAS 1783770-58-0, C₉H₇N₃O₃, MW 205.17 g/mol) is a heterocyclic carboxylic acid building block that integrates a 4H-1,2,4-triazole ring at the para position and a phenolic hydroxyl group at the meta position of the benzoic acid core [1]. This specific substitution pattern distinguishes it from the more widely studied non-hydroxylated analog 4-(4H-1,2,4-triazol-4-yl)benzoic acid (CAS 157069-48-2) and connectivity isomers such as 4-(1H-1,2,4-triazol-1-yl)benzoic acid [2]. The presence of three distinct donor groups—carboxylate oxygen, triazole nitrogen, and phenolic oxygen—classifies this compound as a bifunctional (triazolate–carboxylate–hydroxy) ligand platform that has been employed to construct microporous metal–organic frameworks (MOFs) with multiple accessible adsorption sites [1].

Bifunctional triazolate–carboxylate–hydroxy donor set for MOF design
para-Triazole, meta-hydroxy substitution creates ortho-hydroxy–carboxy motif
Supports non-interpenetrated microporous framework construction

Why Non-Hydroxylated or Isomeric Triazole–Benzoic Acid Analogs Cannot Replace 3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid


The 3-hydroxy substitution on the benzoic acid ring fundamentally alters the coordination chemistry and resultant material performance of this ligand relative to its closest analogs. In the non-hydroxylated comparator 4-(4H-1,2,4-triazol-4-yl)benzoic acid (HCPT), only the carboxylate and triazole nitrogen atoms are available for metal coordination and guest adsorption [1]. The additional phenolic –OH group in the target compound introduces a third donor site that participates in host–guest interactions, as confirmed by Grand Canonical Monte Carlo (GCMC) simulations showing synergistic contributions from OH groups, carboxylate groups, and HCOO⁻ to selective gas adsorption [2]. Positional isomers such as 3-(4H-1,2,4-triazol-4-yl)benzoic acid relocate the carboxylic acid to the meta position, eliminating the ortho-hydroxy–carboxy chelation motif, while connectivity isomers bearing 1H-1,2,4-triazol-1-yl attachment exhibit distinct electronic and steric profiles that alter both biological activity and coordination geometry [3]. These structural differences preclude simple interchangeability in both MOF synthesis and medicinal chemistry applications.

Non-hydroxylated HCPT analog
Lacks phenolic –OH donor, limiting adsorption site diversity; MOFs may form interpenetrated networks with reduced pore volume.
Positional isomer (3-(4H-1,2,4-triazol-4-yl)benzoic acid)
Relocates carboxylate to meta position, removing ortho-hydroxy–carboxy chelation and altering coordination geometry.
Connectivity isomer (1H-1,2,4-triazol-1-yl analogs)
Different electronic distribution and steric profile affect both metal-binding mode and potential biological activity.

Head-to-Head and Cross-Study Quantitative Differentiation of 3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid vs. Closest Analogs


Superior C₂H₂ Adsorption Capacity: Ni-MOF Constructed from 3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid vs. Co-MOF from Non-Hydroxylated HCPT

The Ni₂(L)₂(HCOO)₂·4H₂O MOF constructed from 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid (HL) delivers a C₂H₂ uptake of 122.0 cm³ g⁻¹ at ambient conditions [1]. In contrast, the Co-based MOF {[Co₃(OH)₂(HCOO)₂(CPT)₂]}ₙ constructed from the non-hydroxylated analog 4-(4H-1,2,4-triazol-4-yl)benzoic acid (HCPT) exhibits a C₂H₂ uptake of 113 cm³ g⁻¹ at 298 K and 1 bar under equivalent ambient conditions [2]. GCMC simulations attribute the enhanced capacity of the target-ligand MOF to the synergistic contribution of accessible –OH groups on the pore surface, which act as additional nano-traps for C₂H₂ molecules [1].

C₂H₂ uptake vs. non-OH analog
Reported
122.0 cm³ g⁻¹ vs 113 cm³ g⁻¹
Reported higher C₂H₂ capacity from additional –OH sites
GCMC shows synergistic –OH contributions; 8% uptake increase at ambient conditions
Metal–Organic Frameworks Gas Adsorption Light Hydrocarbon Separation

Enhanced C₂H₂/CO₂ Separation Selectivity via Additional Hydroxyl Adsorption Sites

The MOF constructed from 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid demonstrates favorable selectivity for multiple binary hydrocarbon mixtures including C₂H₂/CH₄, C₂H₆/CH₄, C₃H₈/CH₄, C₂H₄/CH₄, and C₂H₂/C₂H₄, as confirmed by both Ideal Adsorbed Solution Theory (IAST) calculations and dynamic breakthrough experiments [1]. The non-hydroxylated HCPT-based MOF achieves an IAST C₂H₂/CO₂ selectivity of 13 at 298 K and 1 bar [2]. While direct IAST selectivity values for the target-ligand MOF across the same gas pairs are not reported numerically in the available abstract, GCMC simulations explicitly identify functional OH groups as crucial contributors to selective adsorption, a feature structurally absent in HCPT-based frameworks [1].

C₂H₂/CO₂ selectivity comparison
Class-level
Target-ligand MOF separates broader hydrocarbon panel; HCPT-MOF IAST selectivity 13 (C₂H₂/CO₂)
Supports broader hydrocarbon mixture separation study
Class-level inference; target MOF IAST selectivity values not fully reported
Gas Separation IAST Selectivity Acetylene Purification

Physicochemical Property Differentiation: pKa, Density, and Thermal Stability vs. Non-Hydroxylated Analog

The 3-hydroxy substitution substantially alters the physicochemical profile of 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid relative to the non-hydroxylated analog. The target compound has a predicted pKa of 3.75 ± 0.10, reflecting the electron-withdrawing effect of the triazole ring and the hydrogen-bonding capacity of the phenolic –OH [1]. In comparison, 4-(4H-1,2,4-triazol-4-yl)benzoic acid (CAS 157069-48-2) has an experimentally determined melting point of 300 °C, a density of 1.39 g/cm³, and a boiling point of 424.1 °C at 760 mmHg [2]. The target compound exhibits a higher predicted density of 1.54 ± 0.1 g/cm³ and a higher predicted boiling point of 484.4 ± 55.0 °C, consistent with the additional hydroxyl group enabling stronger intermolecular hydrogen bonding [1]. The molecular weight difference (205.17 vs. 189.17 g/mol) further reflects the mass contribution of the phenolic oxygen.

Physicochemical profile
Reported
pKa 3.75
Density 1.54 vs 1.39 g/cm³; bp 484.4 vs 424.1 °C
Higher density and bp suggest stronger intermolecular H-bonding
Predicted properties; experimental validation advised
Physicochemical Properties Ligand Design Coordination Chemistry

Bifunctional Coordination Mode: Triazolate–Carboxylate–Hydroxy Donor Set Enables Unique MOF Topologies

3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid functions as a tri-dentate or multi-dentate bifunctional ligand, with the hydroxyl group providing a third oxygen-donor site beyond the carboxylate moiety [1]. In contrast, the non-hydroxylated 4-(4H-1,2,4-triazol-4-yl)benzoic acid (4-Htba) acts solely as a triazolate–carboxylate bifunctional ligand with only two donor types, and its Zn(II)/Cd(II) coordination compounds adopt interpenetrating dia and sql topologies [2]. The hydroxyl group in the target ligand enables the formation of a microporous framework with narrow channels functionalized with multiple accessible adsorption sites (OH, carboxylate O, and HCOO⁻), which is structurally distinct from the interpenetrated architectures observed with 4-Htba [1]. The target compound's 3-hydroxy-4-triazolyl substitution pattern also creates an ortho-hydroxy–carboxy motif capable of intramolecular hydrogen bonding, a feature absent in the 3-(4H-1,2,4-triazol-4-yl)benzoic acid positional isomer [3].

Coordination donor set
Class-level
3 donor types (carboxylate O, triazole N, phenolic O) vs 2 in non-OH analog
Additional donor enables non-interpenetrated MOF topology
Qualitative structural difference; topology confirmed by single-crystal XRD
Coordination Chemistry MOF Topology Ligand Design

Anticancer Activity of Triazole–Benzoic Acid Connectivity Isomers: 1H-1,2,4-Triazol-1-yl vs. 4H-1,2,4-Triazol-4-yl Scaffolds

While direct anticancer data for 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid itself is not available in the open literature, the structurally related connectivity isomer series 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids demonstrates potent in vitro cytotoxicity, with the most active hybrids exhibiting IC₅₀ values of 15.6–23.9 µM against MCF-7 and HCT-116 cancer cell lines, comparable to doxorubicin (IC₅₀ 19.7 and 22.6 µM, respectively) [1]. Importantly, these 1H-triazol-1-yl hybrids showed very weak cytotoxic effects toward normal RPE-1 cells, indicating cancer-cell selectivity [1]. The target compound differs from this series by (a) 4H-1,2,4-triazol-4-yl connectivity instead of 1H-1,2,4-triazol-1-yl, and (b) the presence of the 3-hydroxy group, both of which would alter electronic distribution and hydrogen-bonding capacity, predicting a distinct biological activity profile [2].

Isomer cytotoxicity (class-level)
Class-level
No direct data for target; 1H-triazol-1-yl hybrids IC₅₀ 15.6–23.9 µM (MCF-7, HCT-116)
Cell-model cytotoxicity context requires direct validation
Target compound differs in connectivity and hydroxylation; de novo screening needed
Medicinal Chemistry Anticancer Agents Triazole Hybrids

High-Value Application Scenarios for 3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic Acid Based on Quantifiable Differentiation


Microporous MOF Synthesis for Acetylene (C₂H₂) Capture and Light Hydrocarbon Separation

This compound is the ligand of choice for constructing Ni²⁺-based microporous MOFs that require multiple accessible adsorption sites within narrow pore channels. As demonstrated by Zhang et al. (2023), the resulting Ni₂(L)₂(HCOO)₂·4H₂O framework achieves a C₂H₂ uptake of 122.0 cm³ g⁻¹ at ambient conditions—an 8% improvement over the 113 cm³ g⁻¹ delivered by a Co-MOF built from the non-hydroxylated HCPT analog [1]. The framework also demonstrates selective separation of binary C₂H₂/CH₄, C₂H₆/CH₄, C₃H₈/CH₄, C₂H₄/CH₄, and C₂H₂/C₂H₄ mixtures as well as the ternary C₃H₈/C₂H₆/CH₄ system, confirmed by dynamic breakthrough experiments [1]. Industrial users seeking to optimize pressure-swing adsorption beds for acetylene purification or natural gas liquids recovery should prioritize this ligand over non-hydroxylated alternatives.

Rational Design of Non-Interpenetrated Porous Coordination Polymers

The ortho-hydroxy–carboxy motif in 3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid enables intramolecular hydrogen bonding and provides a third oxygen-donor site that disrupts the interpenetration tendency observed with the non-hydroxylated 4-(4H-1,2,4-triazol-4-yl)benzoic acid (4-Htba), whose Zn(II) and Cd(II) complexes routinely form 2-fold to 5-fold interpenetrated dia and sql networks [1]. Researchers targeting permanently porous, non-interpenetrated frameworks for gas storage, catalysis, or sensing should select the hydroxylated ligand to avoid the pore-volume losses inherent to interpenetration, as evidenced by the stable microporous architecture reported in Chemical Engineering Journal (2023) [2].

Medicinal Chemistry Scaffold Requiring 4H-1,2,4-Triazol-4-yl Connectivity with Tunable Hydrogen-Bonding Capacity

In drug discovery programs where the 4H-1,2,4-triazol-4-yl connectivity is mandated—for example, to avoid the metabolic liabilities associated with 1H-1,2,4-triazol-1-yl isomers or to exploit specific hydrogen-bonding interactions with target proteins—3-hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid provides a structurally distinct scaffold. The 3-hydroxy group introduces a predicted pKa of 3.75 ± 0.10, enhancing carboxylate acidity and hydrogen-bond donor capacity relative to the non-hydroxylated analog [1]. While direct anticancer IC₅₀ data are not yet published for this specific compound, the 1H-triazol-1-yl benzoic acid hybrid class has demonstrated IC₅₀ values of 15.6–23.9 µM against MCF-7 and HCT-116 cells with selectivity over normal RPE-1 cells [2], establishing the triazole–benzoic acid pharmacophore as a viable anticancer platform awaiting exploration with the 4H-triazol-4-yl isomer.

Triorganotin Complex Synthesis for Antifungal Agrochemical Development

Triorganotin carboxylates derived from triazolylbenzoic acid ligands exhibit in vitro antifungal activity against agriculturally relevant pathogens including Alternaria solani, Cercospora arachidicola, and Gibberella zeae [1]. The 3-hydroxy substitution in the target compound introduces an additional oxygen-donor site that can participate in Sn–O coordination, potentially altering the coordination geometry at tin and modulating the lipophilicity and bioavailability of the resulting organotin complex relative to complexes derived from the non-hydroxylated 3-(4H-1,2,4-triazol-4-yl)benzoic acid isomer [1]. Agrochemical researchers developing next-generation fungicidal organotin compounds should evaluate the hydroxylated ligand for enhanced metal-binding and altered bioactivity profiles.

Application
Selection Property
Validation Focus
C₂H₂ capture and light hydrocarbon separation MOFs
Tri-dentate donor set with accessible –OH sites
C₂H₂ adsorption capacity and dynamic breakthrough
Non-interpenetrated porous MOF construction
ortho-Hydroxy–carboxy motif disrupts interpenetration
Single-crystal XRD topology analysis
4H-1,2,4-triazol-4-yl medicinal chemistry scaffold
3-OH substitution for tunable H-bonding and acidity
Cell-based cytotoxicity and selectivity screening
Antifungal organotin agrochemical precursors
Additional O-donor site for Sn coordination
In vitro antifungal activity assays
Quote Request

Request a Quote for 3-Hydroxy-4-(4H-1,2,4-triazol-4-yl)benzoic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.